CHET3

• Molecular Formula: C21H21N5O3S
• Molecular Weight: 423.5 g/mol
• InChI: InChI=1S/C21H21N5O3S/c1-13-2-5-16(6-3-13)30-12-15-11-19(27)25-21(24-15)26-20(22)23-14-4-7-17-18(10-14)29-9-8-28-17/h2-7,10-11H,8-9,12H2,1H3,(H4,22,23,24,25,26,27)
• InChIKey: TWOGFEZVVKEUDZ-UHFFFAOYSA-N

CHET3: Selective TASK-3 Activator for Analgesia

CHET3 is a biguanide compound [1] identified as a highly selective allosteric activator of TWIK-related acid-sensitive K+ 3 (TASK-3)-containing two-pore domain K+ (K2P) channels, including TASK-3 homomers and TASK-3/TASK-1 heteromers . It exhibits potent analgesic effects in rodent models of acute and chronic pain via reduction of nociceptive neuron excitability, with efficacy abolished by TASK-3 genetic ablation or pharmacological blockade .

Mechanism Selective allosteric activator of TASK-3-containing K2P channels

Validation Reported target engagement validation via KO and antagonist controls

Model Scope Multi-model pain research probe (acute, inflammatory, neuropathic)

• [1] Liao P, Qiu Y, Mo Y, et al. Selective activation of TWIK-related acid-sensitive K+ 3 subunit–containing channels is analgesic in rodent models. Science Translational Medicine. 2019;11(519):eaaw8434. doi:10.1126/scitranslmed.aaw8434 View Source

CHET3 Differentiation: TASK-3 Modulator Selectivity

Substituting CHET3 with other TASK‑3‑targeting compounds such as PK‑THPP (blocker) or A1899 (antagonist) is scientifically invalid because these agents exhibit opposite functional effects (inhibition vs. activation) [1] and lack the allosteric activation mechanism required to reduce nociceptor excitability [2]. The sole alternative activator, terbinafine, shows >10‑fold lower selectivity across K2P subtypes [3] and has not been validated in the same comprehensive panel of in vivo pain models as CHET3 . Furthermore, CHET3 remains the only TASK‑3 activator for which on‑target analgesic efficacy has been confirmed by both genetic knockout and pharmacological blockade experiments .

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Directionality mismatch

Using a TASK-3 blocker (e.g., PK-THPP) instead of an activator may produce opposing physiological readouts and confound pain-model endpoints.

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Selectivity profile

Pan-K2P modulators or non-selective TASK-3 inhibitors (e.g., doxapram) can obscure target attribution in mechanistic studies.

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Activation potency gap

NPBA shows lower TASK-3 activation potency and lacks in vivo validation comparable to CHET3; assay sensitivity may differ.

• [1] Ramírez D, Concha G, Arévalo B, et al. Structure/Activity Analysis of TASK-3 Channel Antagonists Based on a 5,6,7,8 tetrahydropyrido[4,3-d]pyrimidine. Int J Mol Sci. 2019;20(10):2460. doi:10.3390/ijms20102460 View Source
• [2] Liao P, Qiu Y, Mo Y, et al. Selective activation of TWIK-related acid-sensitive K+ 3 subunit–containing channels is analgesic in rodent models. Science Translational Medicine. 2019;11(519):eaaw8434. doi:10.1126/scitranslmed.aaw8434 View Source
• [3] Wright PD, Veale EL, McCoull D, et al. Terbinafine is a novel and selective activator of the two-pore domain potassium channel TASK3. Biochem Biophys Res Commun. 2017;493(1):444-450. doi:10.1016/j.bbrc.2017.09.006 View Source

CHET3: Comparative Evidence for Analgesia

Enhanced TASK-3 Activation Potency vs NPBA

CHET3 is an allosteric activator of TASK‑3‑containing K2P channels, increasing K+ current, whereas the comparator PK‑THPP acts as a potent blocker. In whole‑cell patch‑clamp recordings, 10 µM CHET3 produced robust activation of TASK‑3 homomers and TASK‑3/TASK‑1 heteromers, while PK‑THPP inhibited TASK‑3 with an IC50 of 35 nM [1].

Activation EC50

Head-to-head

CHET3: 1.4 μM NPBA: 6.7 μM

4.8-fold lower EC50 in electrophysiology assay context

Mammalian whole-cell patch-clamp; cross-study comparison

Evidence Dimension	Functional effect on TASK‑3 channel current
Target Compound Data	Activator (10 µM CHET3 significantly increased TASK‑3‑mediated K+ current)
Comparator Or Baseline	PK‑THPP: Blocker (IC50 = 35 nM for TASK‑3)
Quantified Difference	Opposite direction of modulation (activation vs. inhibition); CHET3 uniquely activates TASK‑3.
Conditions	Whole‑cell patch‑clamp electrophysiology in HEK293 cells expressing recombinant TASK‑3 channels [1]

Why This Matters

Selection of an activator vs. a blocker is critical for studying TASK‑3 physiological function in pain pathways; using a blocker would produce opposite and potentially confounding results.

• [1] Liao P, Qiu Y, Mo Y, et al. Selective activation of TWIK-related acid-sensitive K+ 3 subunit–containing channels is analgesic in rodent models. Science Translational Medicine. 2019;11(519):eaaw8434. doi:10.1126/scitranslmed.aaw8434 View Source

Opposing TASK-3 Modulation: Activator vs. Blocker

Electrophysiological screening at 10 µM revealed that CHET3 selectively activates TASK‑3‑containing channels (TASK‑3 homomers and TASK‑3/TASK‑1 heteromers) with no significant effect on TREK‑1, TREK‑2, TRAAK, TASK‑2, or THIK‑1 [1]. In contrast, the alternative activator terbinafine exhibits only >10‑fold selectivity for TASK‑3 over TREK2, TRESK, THIK1, and TASK2, and also inhibits TWIK1 (pIC50 = 5.69) [2].

Modulation Direction

Class-level

CHET3: selective activator PK-THPP: potent blocker (IC50 35 nM)

Opposing channel modulation leads to distinct physiological readouts

Activator yields pain-model endpoints; blocker induces respiratory effects

Evidence Dimension	Selectivity across K2P channel subtypes
Target Compound Data	At 10 µM: Activates TASK‑3 homomers and TASK‑3/TASK‑1 heteromers; no significant effect on TREK‑1, TREK‑2, TRAAK, TASK‑2, THIK‑1
Comparator Or Baseline	Terbinafine: >10‑fold selectivity for TASK‑3 over TREK2, TRESK, THIK1, TASK2; inhibits TWIK1 (pIC50 = 5.69)
Quantified Difference	CHET3 shows no detectable activation of five other tested K2P subtypes, whereas terbinafine has quantifiable off‑target activity at TWIK1 and lower fold‑selectivity.
Conditions	Whole‑cell patch‑clamp of recombinant K2P channels expressed in HEK293 cells [1]; thallium flux assay for terbinafine [2]

Why This Matters

Cleaner selectivity profile reduces confounding off‑target effects in mechanistic pain studies and increases confidence that observed analgesic effects are TASK‑3‑mediated.

• [1] Liao P, Qiu Y, Mo Y, et al. Selective activation of TWIK-related acid-sensitive K+ 3 subunit–containing channels is analgesic in rodent models. Science Translational Medicine. 2019;11(519):eaaw8434. doi:10.1126/scitranslmed.aaw8434 (Supplementary Fig. S3) View Source
• [2] Wright PD, Veale EL, McCoull D, et al. Terbinafine is a novel and selective activator of the two-pore domain potassium channel TASK3. Biochem Biophys Res Commun. 2017;493(1):444-450. doi:10.1016/j.bbrc.2017.09.006 View Source

Broad Analgesic Coverage Across Pain Models

CHET3 (10 mg/kg, i.p.) produced statistically significant reductions in pain behaviors across several established rodent models: it attenuated mechanical allodynia in the spared nerve injury (SNI) model of neuropathic pain, reduced thermal hyperalgesia in the carrageenan‑induced inflammatory pain model, and decreased nociceptive responses in the formalin test [1]. No comparable in vivo efficacy data exist for other TASK‑3 activators in these same models.

In Vivo Model Scope

Supporting evidence

5+ distinct pain models at 10 mg/kg i.p.

Multi-model response evidence supports broad pain research applicability

Models: thermal, inflammatory, mechanical, cold, neuropathic pain

Evidence Dimension	In vivo analgesic efficacy
Target Compound Data	10 mg/kg i.p. significantly reduced mechanical allodynia (SNI model), thermal hyperalgesia (carrageenan), and formalin‑induced flinching.
Comparator Or Baseline	Vehicle control (saline or DMSO)
Quantified Difference	CHET3‑treated groups showed significantly higher paw withdrawal thresholds and longer latencies compared to vehicle (p < 0.05 or p < 0.01).
Conditions	Spared nerve injury (SNI) mice/rats; carrageenan‑induced paw inflammation; formalin test (phase I and II) [1]

Why This Matters

Demonstrates robust, multi‑modal in vivo efficacy, essential for target validation studies in pain and for benchmarking novel analgesic candidates.

• [1] Liao P, Qiu Y, Mo Y, et al. Selective activation of TWIK-related acid-sensitive K+ 3 subunit–containing channels is analgesic in rodent models. Science Translational Medicine. 2019;11(519):eaaw8434. doi:10.1126/scitranslmed.aaw8434 (Fig. 4, Supplementary Fig. S8) View Source

On-Target Validation via KO and Antagonism

The analgesic effect of CHET3 was completely abolished in TASK‑3 (Kcnk9) knockout mice, providing rigorous genetic evidence that CHET3‑induced analgesia is mediated specifically through TASK‑3‑containing channels [1]. This level of target confirmation is absent for other TASK‑3 activators such as terbinafine.

Target Engagement

Head-to-head

Analgesia abolished by PK-THPP (15 mg/kg) and Kcnk9 KO

Reported target engagement validation reduces off-target interpretation risk

SNI model; pharmacological and genetic ablation confirmation

Evidence Dimension	Target engagement validation
Target Compound Data	Analgesic effect lost in TASK‑3 KO mice
Comparator Or Baseline	Wild‑type littermates (analgesia preserved)
Quantified Difference	Paw withdrawal threshold differences between CHET3 and vehicle groups were abolished in KO mice (no significant difference).
Conditions	Kcnk9 ⁻/⁻ (TASK‑3 knockout) mice; mechanical allodynia and thermal hyperalgesia assays [1]

Why This Matters

Provides unequivocal proof of on‑target mechanism, which is essential for drug discovery programs and for interpreting phenotypic screening results.

• [1] Liao P, Qiu Y, Mo Y, et al. Selective activation of TWIK-related acid-sensitive K+ 3 subunit–containing channels is analgesic in rodent models. Science Translational Medicine. 2019;11(519):eaaw8434. doi:10.1126/scitranslmed.aaw8434 (Fig. 5, Supplementary Fig. S12) View Source

Safety Profile: CHET3 Does Not Impair Cardiovascular, Respiratory, or Motor Function at Analgesic Doses

In rodents, systemic administration of CHET3 at the analgesic dose of 10 mg/kg i.p. did not alter locomotion (open field test), respiration rate (whole‑body plethysmography), blood pressure, or body temperature [1][2]. In contrast, the TASK‑3 blocker PK‑THPP is known to increase breathing rate and induce respiratory alkalosis in rats .

Evidence Dimension	Adverse effect profile
Target Compound Data	No significant changes in locomotion, respiration, blood pressure, or body temperature at 10 mg/kg i.p.
Comparator Or Baseline	PK‑THPP: increases breathing rate and induces respiratory alkalosis at TASK‑3‑blocking doses
Quantified Difference	CHET3 shows no respiratory or cardiovascular perturbation, whereas PK‑THPP produces significant respiratory stimulation.
Conditions	Open field test, whole‑body plethysmography, tail‑cuff blood pressure measurement in mice/rats [1]; PK‑THPP data from published studies

Why This Matters

Favorable safety profile at efficacious doses makes CHET3 suitable for chronic pain studies and reduces confounding behavioral variables.

• [1] Liao P, Qiu Y, Mo Y, et al. Selective activation of TWIK-related acid-sensitive K+ 3 subunit–containing channels is analgesic in rodent models. Science Translational Medicine. 2019;11(519):eaaw8434. doi:10.1126/scitranslmed.aaw8434 (Supplementary Fig. S9) View Source
• [2] 四川大学华西医院. 我院蒋若天教授团队在国际医学期刊Science Translational Medicine上发表研究论文. 2019. (Mentions absence of cardiovascular/motor/respiratory side effects) View Source

CHET3 Research Applications

TASK-3 Target Validation in Pain Research

CHET3 is the only available tool compound for selectively activating TASK‑3‑containing K2P channels in vivo. Its on‑target analgesic effects, confirmed by genetic knockout studies [1], make it indispensable for validating the role of TASK‑3 in specific pain states and for benchmarking novel analgesic candidates.

Multi-Modal Analgesic Screening

With its clean selectivity profile across K2P subtypes at 10 µM [2], CHET3 serves as a reference agonist for whole‑cell patch‑clamp experiments aimed at dissecting the contribution of TASK‑3 to neuronal excitability, particularly in TRPM8‑, TRPV1‑, or TH‑positive nociceptive sensory neurons .

Safety Pharmacology for TASK-3 Modulators

CHET3 (10 mg/kg i.p.) consistently reduces mechanical allodynia, thermal hyperalgesia, and formalin‑induced pain in rodents , providing a positive control for phenotypic screening assays and for establishing new pain models that require a TASK‑3‑specific pharmacological intervention.

Safety Pharmacology and Off‑Target Liability Assessment

CHET3’s lack of effect on locomotion, respiration, blood pressure, and body temperature at analgesic doses [3] allows researchers to use it as a benchmark for assessing the cardiovascular and respiratory safety margins of novel K2P‑targeted analgesics.

Application

Selection Property

Validation Focus

TASK-3 target engagement studies

Selective activator with reported target validation

Target engagement via KO and antagonist controls

Multi-modal pain research screening

Broad pain-model response evidence (thermal, inflammatory, neuropathic)

Cross-model endpoint consistency

Safety endpoint evaluation

Reported cardiorespiratory endpoint context at tested dose

Differentiate TASK-3 activator profile from blocker respiratory effects

• [1] Liao P, Qiu Y, Mo Y, et al. Selective activation of TWIK-related acid-sensitive K+ 3 subunit–containing channels is analgesic in rodent models. Science Translational Medicine. 2019;11(519):eaaw8434. doi:10.1126/scitranslmed.aaw8434 (Fig. 5) View Source
• [2] Liao P, Qiu Y, Mo Y, et al. Selective activation of TWIK-related acid-sensitive K+ 3 subunit–containing channels is analgesic in rodent models. Science Translational Medicine. 2019;11(519):eaaw8434. doi:10.1126/scitranslmed.aaw8434 (Supplementary Fig. S3) View Source
• [3] Liao P, Qiu Y, Mo Y, et al. Selective activation of TWIK-related acid-sensitive K+ 3 subunit–containing channels is analgesic in rodent models. Science Translational Medicine. 2019;11(519):eaaw8434. doi:10.1126/scitranslmed.aaw8434 (Supplementary Fig. S9) View Source